Cas no 838896-94-9 (5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide
• CAS No: 838896-94-9
• MF: C₁₃H₁₀ClF₂N₃O₄S
• MW: 377.751007556915
• CID: 5861340
• PubChem ID: 2989697
• Update Time: 2025-05-20

5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide
• 4-Pyrimidinecarboxamide, 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-(methylsulfonyl)-
• MLS001163652
• Z237618770
• 5-CHLORO-N-[4-(DIFLUOROMETHOXY)PHENYL]-2-METHANESULFONYLPYRIMIDINE-4-CARBOXAMIDE
• CHEMBL1558462
• 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-mesyl-pyrimidine-4-carboxamide
• NCGC00286838-01
• N-[4-[bis(fluoranyl)methoxy]phenyl]-5-chloranyl-2-methylsulfonyl-pyrimidine-4-carboxamide
• cid_2989697
• BDBM66694
• EN300-18432422
• SMR000498646
• SR-01000304231-1
• SR-01000304231
• REGID_for_CID_2989697
• 838896-94-9
• AKOS001464853
• 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonyl-4-pyrimidinecarboxamide
• 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-(methylsulfonyl)-4-pyrimidinecarboxamide
• AB00817403-07

• Inchi： 1S/C13H10ClF2N3O4S/c1-24(21,22)13-17-6-9(14)10(19-13)11(20)18-7-2-4-8(5-3-7)23-12(15)16/h2-6,12H,1H3,(H,18,20)
• InChI Key： UTVPLVUQRIIVPD-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=NC=C(Cl)C(C(NC2=CC=C(OC(F)F)C=C2)=O)=N1

Computed Properties

• Exact Mass: 377.0048610g/mol
• Monoisotopic Mass: 377.0048610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3(Predicted)
• pka: 8.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide

5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide (CAS 838896-94-9): A Comprehensive Overview

5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide (CAS 838896-94-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique combination of functional groups, including a chloro substituent, difluoromethoxy moiety, and methylsulfonyl group, making it a valuable intermediate for various applications.

The molecular structure of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide exhibits several interesting characteristics. The presence of the difluoromethoxy group enhances the compound's metabolic stability, while the methylsulfonyl moiety contributes to its electronic properties. These features make it particularly useful in drug discovery programs targeting enzyme inhibition.

Recent studies have explored the potential of CAS 838896-94-9 as a building block for kinase inhibitors, with researchers particularly interested in its ability to modulate protein-protein interactions. The compound's pyrimidine core serves as an excellent scaffold for medicinal chemistry optimization, addressing current pharmaceutical challenges such as improving drug selectivity and reducing off-target effects.

In agrochemical applications, 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide has shown promise as a precursor for novel crop protection agents. The difluoromethoxy group's unique properties contribute to enhanced bioavailability in plant systems, addressing current agricultural needs for more efficient and environmentally friendly solutions.

The synthesis of CAS 838896-94-9 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing industry focus on sustainable manufacturing processes. Researchers are particularly interested in developing more efficient routes to this valuable intermediate.

Analytical characterization of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for its applications in sensitive research areas.

Market demand for CAS 838896-94-9 has been steadily increasing, driven by its versatility in drug discovery and agricultural chemistry. Suppliers emphasize strict quality control measures to meet the exacting standards of pharmaceutical customers, with batch-to-batch consistency being a key consideration for research applications.

Storage and handling of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide require standard laboratory precautions. The compound is typically supplied as a crystalline solid and should be protected from moisture and extreme temperatures to maintain stability over extended periods.

Recent patent literature reveals growing interest in derivatives of CAS 838896-94-9, particularly for applications in targeted therapies. The compound's modular structure allows for extensive medicinal chemistry exploration, addressing current therapeutic challenges in areas such as inflammation and metabolic disorders.

Regulatory status of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide varies by jurisdiction, with most regions classifying it as a research chemical. Users should consult local regulations and implement appropriate safety protocols when working with this material in laboratory settings.

Future research directions for CAS 838896-94-9 include exploration of its potential in combination therapies and investigation of its physicochemical properties to optimize formulation strategies. The compound's unique structural features continue to inspire novel applications in both life sciences and materials chemistry.

Comparative studies of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide with related pyrimidine derivatives highlight its distinct advantages in terms of stability and synthetic versatility. These characteristics make it particularly valuable for structure-activity relationship studies in medicinal chemistry programs.

The global supply chain for CAS 838896-94-9 has adapted to meet increasing research demand, with multiple suppliers now offering the compound in various quantities. Quality assurance documentation typically includes comprehensive analytical data to support research reproducibility.

Environmental fate studies of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide indicate favorable degradation profiles under standard conditions, addressing growing concerns about chemical persistence in ecosystems. This aspect is particularly important for sustainable chemistry initiatives.

In conclusion, 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-methylsulfonylpyrimidine-4-carboxamide (CAS 838896-94-9) represents a versatile and valuable compound for modern chemical research. Its unique structural features and broad applicability ensure continued interest from both academic and industrial researchers working on cutting-edge scientific challenges.